1-(4-Allyl-3-hydroxyphenyl)ethanone

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 1-(3-hydroxy-4-prop-2-enylphenyl)ethanone
• InChI: InChI=1S/C11H12O2/c1-3-4-9-5-6-10(8(2)12)7-11(9)13/h3,5-7,13H,1,4H2,2H3
• InChI Key: UAIFHLIXODXIHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)CC=C)O

Description

1-(4-Allyl-3-hydroxyphenyl)ethanone is an organic compound with the molecular formula C11H12O2 and a molecular weight of 176.22 g/mol . Its structure is characterized by a hydroxyphenyl ring substituted with an acetyl group and an allyl (prop-2-en-1-yl) chain, a combination of functional groups that makes it a candidate for use in organic synthesis and as a potential building block for more complex molecules . Researchers may employ this compound in the development of novel pharmaceutical agents, given that structurally similar hydroxyphenyl derivatives are often investigated for their diverse biological activities . For instance, various compounds isolated from medicinal plants like Glycyrrhiza glabra (licorice), which contain prenylated and allylated phenolic structures, have demonstrated noteworthy pharmacological properties, including anti-inflammatory, antioxidant, and antiprotozoal effects . As such, 1-(4-Allyl-3-hydroxyphenyl)ethanone could serve as a key intermediate in medicinal chemistry programs aimed at discovering new therapeutic candidates. This product is intended for research and further manufacturing applications only. It is not certified for drug, human, or veterinary use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 1-(4-Allyl-3-hydroxyphenyl)ethanone and structurally related acetophenone derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	References
1-(4-Allyl-3-hydroxyphenyl)ethanone	C₁₁H₁₂O₂	176.21	-OH (C3), -CH₂CH=CH₂ (C4)	Synthetic intermediate; potential for polymer chemistry and bioactive molecule synthesis.
1-(3,4-Dihydroxyphenyl)ethanone	C₈H₈O₃	152.15	-OH (C3, C4)	Antioxidant properties; natural product in plants (e.g., Picea pungens).
1-(4-Hydroxy-3-methoxyphenyl)ethanone	C₉H₁₀O₃	166.17	-OH (C4), -OCH₃ (C3)	Intermediate in flavor/fragrance industries; exhibits antimicrobial activity.
1-(4-Hydroxy-3,5-dimethoxyphenyl)ethanone	C₁₀H₁₂O₄	196.20	-OH (C4), -OCH₃ (C3, C5)	Pharmaceutical intermediate; studied for anti-inflammatory effects.
1-[4-Hydroxy-3-(3-methylbut-2-enyl)phenyl]ethanone	C₁₃H₁₆O₂	204.26	-OH (C4), prenyl (-CH₂CH(CH₃)₂) (C3)	Enhanced lipophilicity; used in natural product synthesis (e.g., marine actinomycetes).
1-(2-Hydroxyphenyl)ethanone N(4)-allyl-3-thiosemicarbazone	C₁₂H₁₅N₃OS	261.33	Thiosemicarbazone ligand with allyl	Antitumor activity against leukemia (HL-60) and cervical cancer (HeLa) cells.

Key Comparative Insights :

Substituent Effects on Reactivity: The allyl group in 1-(4-Allyl-3-hydroxyphenyl)ethanone introduces unsaturation, enabling conjugation and participation in cycloaddition or polymerization reactions, unlike methyl or methoxy substituents . Methoxy groups (e.g., in 1-(4-Hydroxy-3-methoxyphenyl)ethanone) enhance electron density on the aromatic ring, stabilizing intermediates in electrophilic substitution reactions compared to hydroxyl groups .

Dihydroxy-substituted analogs (e.g., 1-(3,4-Dihydroxyphenyl)ethanone) exhibit stronger antioxidant activity due to increased hydrogen-donating capacity .

Physicochemical Properties: Lipophilicity: Prenyl-substituted derivatives (e.g., 1-[4-Hydroxy-3-(3-methylbut-2-enyl)phenyl]ethanone) show higher logP values than allylated analogs, impacting membrane permeability and bioavailability . Solubility: Hydroxyl groups improve aqueous solubility, whereas methoxy or allyl groups enhance organic-phase compatibility .

Synthetic Utility: 1-(4-Allyl-3-hydroxyphenyl)ethanone serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, leveraging its bromo- or iodo-substituted analogs (see ) . Dimethoxy derivatives (e.g., 1-(4-Hydroxy-3,5-dimethoxyphenyl)ethanone) are precursors to benzofuran scaffolds with applications in drug discovery .

Q & A

Q. What are the established synthetic routes for 1-(4-Allyl-3-hydroxyphenyl)ethanone, and how are reaction conditions optimized?

The compound is typically synthesized via Friedel-Crafts acylation, where 4-allyl-3-hydroxybenzaldehyde reacts with acetyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) under anhydrous conditions . Optimization involves adjusting catalyst loading (10–20 mol%), solvent polarity (e.g., dichloromethane vs. nitrobenzene), and temperature (0–25°C). Post-synthesis purification employs recrystallization from ethanol or column chromatography for higher purity. Yield improvements (70–85%) are achieved using continuous flow reactors and inert atmospheres to prevent oxidation of the allyl group .

Q. How is the structural characterization of 1-(4-Allyl-3-hydroxyphenyl)ethanone validated?

Structural confirmation relies on spectroscopic techniques:

• NMR : $^1H$ NMR shows resonances for the acetyl group (~2.6 ppm, singlet) and aromatic protons (6.8–7.4 ppm) with allyl coupling patterns (J = 8–10 Hz). $^{13}C$ NMR confirms the ketone carbonyl (~205 ppm) .
• Mass Spectrometry (MS) : ESI-MS provides molecular ion peaks matching the molecular formula (C₁₁H₁₂O₂, [M+H]⁺ at 177.08 m/z) .
• X-ray Crystallography : Resolves spatial arrangements of the hydroxyl and allyl substituents on the phenyl ring .

Q. What preliminary biological activities have been reported for this compound?

Studies indicate antimicrobial activity against Staphylococcus aureus (MIC = 32 µg/mL) and anticancer potential via apoptosis induction in MCF-7 breast cancer cells (IC₅₀ = 45 µM) . Assays include broth microdilution for antimicrobial testing and MTT assays for cytotoxicity. Negative controls (e.g., DMSO) and positive controls (e.g., doxorubicin) are critical for validating results .

Advanced Research Questions

Q. How can density functional theory (DFT) models predict the electronic properties of 1-(4-Allyl-3-hydroxyphenyl)ethanone?

DFT calculations (e.g., B3LYP/6-31G*) model the molecule’s HOMO-LUMO gap, dipole moment, and electrostatic potential surfaces. These predict reactivity sites, such as the hydroxyl group’s nucleophilicity and the allyl group’s susceptibility to electrophilic attack. Validation involves comparing computed IR spectra with experimental data to ensure accuracy .

Q. How should researchers address contradictions in reported biological activity data?

Discrepancies in IC₅₀ values or antimicrobial efficacy often arise from variations in assay protocols (e.g., cell line passage number, incubation time) or compound purity (>95% required). Mitigation strategies include:

• Repeating assays with standardized protocols (CLSI guidelines for antimicrobial tests).
• Validating purity via HPLC and quantifying impurities (e.g., residual solvents) .

Q. What strategies optimize the regioselectivity of electrophilic substitutions in derivatives of this compound?

The hydroxyl group directs electrophiles (e.g., nitration, sulfonation) to the para position, while the allyl group influences steric and electronic effects. Computational modeling (DFT) identifies transition states to predict substitution patterns. Experimentally, low-temperature reactions (-10°C) enhance selectivity by slowing competing pathways .

Q. How can researchers elucidate the mechanism of enzyme inhibition by this compound?

Techniques include:

• Molecular Docking : Simulates binding interactions with target enzymes (e.g., COX-2 or topoisomerase II) using AutoDock Vina.
• Kinetic Studies : Measures inhibition constants (Kᵢ) via Lineweaver-Burk plots to distinguish competitive vs. non-competitive inhibition .

Q. What derivatization strategies enhance the compound’s bioactivity or stability?

Functionalization focuses on:

• Hydroxyl Group : Acylation (e.g., with acetyl chloride) to improve lipophilicity.
• Allyl Group : Epoxidation or hydroboration to create reactive intermediates for further coupling . Stability is enhanced by replacing the allyl group with a cyclopropyl moiety to reduce oxidation .

Q. How do researchers ensure batch-to-batch consistency in synthesis for pharmacological studies?

Critical quality attributes (CQAs) include purity (>98% by HPLC), residual solvent levels (<0.1% per ICH guidelines), and crystallinity (verified via XRD). Process analytical technology (PAT) monitors reaction progress in real time .

Q. What analytical methods assess the compound’s stability under varying storage conditions?

Accelerated stability studies (40°C/75% RH for 6 months) track degradation using:

• HPLC : Detects hydrolysis products (e.g., phenolic derivatives).
• TGA/DSC : Identifies thermal decomposition thresholds (>180°C).
  Optimal storage conditions: desiccated at -20°C in amber vials to prevent photodegradation .